Cas no 2171722-39-5 (3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- EN300-1491035
- 3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- 2171722-39-5
-
- Inchi: 1S/C24H20ClN3O5/c25-21-10-9-14(12-26-21)27-23(31)20(11-22(29)30)28-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: RAMDQZBVKMAAGV-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 465.1091484g/mol
- Monoisotopic Mass: 465.1091484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 118Ų
3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491035-1.0g |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1491035-50mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-100mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-250mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-500mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-1000mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-2500mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-5000mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1491035-10000mg |
3-[(6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171722-39-5 | 10000mg |
$14487.0 | 2023-09-28 |
3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Recent Advances in the Study of 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171722-39-5)
The compound 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171722-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for various diseases.
One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers have utilized this compound to facilitate the incorporation of chloropyridinyl moieties into peptide chains, thereby enhancing the stability and bioactivity of the resulting peptides. Recent publications highlight its efficacy in producing peptides with improved pharmacokinetic properties.
In addition to its applications in peptide synthesis, 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its potential as a building block in the development of small-molecule inhibitors. Studies have demonstrated its utility in the design of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of inhibitors for kinase enzymes, showcasing its versatility in drug design.
The chemical stability and reactivity of this compound have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its behavior under various conditions. These studies have provided valuable insights into its degradation pathways and optimal storage conditions, which are crucial for its application in large-scale pharmaceutical production.
Looking ahead, the potential of 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of next-generation therapeutics is immense. Ongoing research aims to explore its use in conjunction with emerging technologies such as PROTACs (proteolysis-targeting chimeras) and antibody-drug conjugates (ADCs). These advancements could further expand its utility in addressing unmet medical needs.
In conclusion, the compound 3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171722-39-5) represents a promising tool in modern drug discovery and development. Its multifaceted applications, from peptide synthesis to enzyme inhibition, underscore its importance in the chemical biology and medicinal chemistry landscape. Continued research and innovation in this area are expected to yield significant breakthroughs in the near future.
2171722-39-5 (3-(6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)